Cas no 54043-71-9 (4-Methoxy-2,2-dimethyl-4-oxobutanoic acid)

4-Methoxy-2,2-dimethyl-4-oxobutanoic acid is a specialized organic compound featuring a methoxy-substituted butanoic acid backbone with ketone and dimethyl functionalities. Its unique structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of fine chemicals, pharmaceuticals, and agrochemicals. The presence of both carbonyl and carboxyl groups enhances its reactivity, enabling versatile applications in condensation, esterification, and nucleophilic addition reactions. The dimethyl substitution at the α-position contributes to steric stability, while the methoxy group offers tunable electronic properties. This compound is particularly useful in controlled synthetic pathways requiring precise functional group manipulation. Proper handling and storage are recommended due to its potential sensitivity to moisture and heat.

4-Methoxy-2,2-dimethyl-4-oxobutanoic acid structure

54043-71-9 structure

Product Name:4-Methoxy-2,2-dimethyl-4-oxobutanoic acid

CAS No:54043-71-9

MF:C₇H₁₂O₄

MW:160.167782783508

MDL:MFCD16619681

CID:1006177

PubChem ID:12602176

Update Time:2025-11-04

4-Methoxy-2,2-dimethyl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Methoxy-2,2-dimethyl-4-oxobutanoic acid
- 4-methyl ester 2,2-dimethyl-Butanedioic acid
- LogP
- 2,2-Dimethylsuccinic acid 4-methyl ester
- EN300-181963
- 2,2-dimethyl-3-carbomethoxypropionic acid
- 4-methoxy-2,2-dimethyl-4-oxobutanoicacid
- DS-6914
- CS-W022201
- SCHEMBL667170
- DA-05077
- 4-methoxy-2,2-dimethyl-4-oxo-butanoic acid
- AKOS015892787
- Z1255393158
- MFCD16619681
- DTXSID60504039
- 2,2-dimethylbutanedioic acid-4-methyl ester
- A1-00934
- MUXJXSWYXDORJN-UHFFFAOYSA-N
- 54043-71-9
- A7857
- MDL： MFCD16619681
- Inchi： 1S/C7H12O4/c1-7(2,6(9)10)4-5(8)11-3/h4H2,1-3H3,(H,9,10)
- InChI Key： MUXJXSWYXDORJN-UHFFFAOYSA-N
- SMILES： OC(C(C)(C)CC(=O)OC)=O

Computed Properties

Exact Mass: 160.07356
Monoisotopic Mass: 160.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 63.6Å²

Experimental Properties

Density: 1.126
Melting Point: 49-50 ºC
Boiling Point: 256 ºC
Flash Point: 101 ºC
Refractive Index: 1.444
PSA: 63.6

4-Methoxy-2,2-dimethyl-4-oxobutanoic acid Pricemore >>

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TRC	M337478-25mg	4-Methoxy-2,2-dimethyl-4-oxobutanoic acid	54043-71-9		25mg	$ 50.00	2022-06-03
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TRC	M337478-250mg	4-Methoxy-2,2-dimethyl-4-oxobutanoic acid	54043-71-9		250mg	$ 320.00	2022-06-03
Apollo Scientific	OR918807-250mg	4-Methoxy-2,2-dimethyl-4-oxobutanoic acid	54043-71-9	95%	250mg	£235.00	2025-02-20
Apollo Scientific	OR918807-1g	4-Methoxy-2,2-dimethyl-4-oxobutanoic acid	54043-71-9	95%	1g	£595.00	2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M91140-250mg	4-Methoxy-2,2-dimethyl-4-oxobutanoic acid	54043-71-9	95%	250mg	￥1152.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M91140-1g	4-Methoxy-2,2-dimethyl-4-oxobutanoic acid	54043-71-9	95%	1g	￥2832.0	2022-04-27
abcr	AB440825-1 g	4-Methoxy-2,2-dimethyl-4-oxobutanoic acid, 95%; .	54043-71-9	95%	1g	€348.50	2022-03-02
abcr	AB440825-5 g	4-Methoxy-2,2-dimethyl-4-oxobutanoic acid, 95%; .	54043-71-9	95%	5g	€1,062.50	2022-03-02
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